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Compound of Interest

Compound Name: Azoethane

Cat. No.: B3057528

Application Notes and Protocols for Azoethane

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety and toxicological data for Azoethane are not readily available. The
following protocols and safety information are based on the known properties of azo
compounds and data from the closely related and well-studied azo initiator,
Azobisisobutyronitrile (AIBN). A thorough, substance-specific risk assessment should be
conducted by qualified safety professionals before handling Azoethane. It is imperative to treat
Azoethane as a potentially hazardous substance.

Compound Identification and Properties

Azoethane, also known as diethyldiazene, is an organic compound valued in research as a
source of ethyl radicals upon thermal or photochemical decomposition. It is primarily used as a
free radical initiator in polymerization reactions and mechanistic studies.

Table 1: Physicochemical Properties of Azoethane and AIBN (for comparison)
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Azobisisobutyronit

Property Azoethane . Reference
rile (AIBN)
Molecular Formula CaH10N:2 CsH12N4
Molecular Weight 86.14 g/mol 164.21 g/mol
CAS Number 821-14-7 78-67-1
Not specified (likely a ) )
o ) White crystalline
Appearance liquid or low-melting
) powder
solid)
_ _ _ 102-104 °C
Melting Point Not available
(decomposes)
Boiling Point Not available Decomposes
Insoluble in water;
N - soluble in organic
Solubility Not specified
solvents (alcohols,
ethers, toluene)
Decomposition Studied in the range Decomposes above
Temperature of 245-308°C 65°C
Activation Energy for -
47.0 £ 1.0 kcal/mol Not specified

Decomposition

Hazard Identification and Safety Precautions

Azoalkanes have been reported to possess carcinogenic properties. Azoethane is expected to

be flammable and thermally unstable. Upon decomposition, it generates ethyl radicals and

nitrogen gas. The decomposition of azo compounds can be explosive if heated under

confinement.

Table 2: Toxicological Data for AIBN (as a proxy for Azoethane)
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Metric Value Species Route Reference
300 - 2,000
LD50 Rat Oral
mg/kg
LD50 > 2,000 mg/kg Rat Dermal
N Inhalation
LC50 1.5 mg/l (4h) Not specified )
(dust/mist)

Personal Protective Equipment (PPE)

A comprehensive PPE assessment is crucial before handling Azoethane.
o Eye/Face Protection: Chemical safety goggles or a full-face shield are required.
o Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene) should be worn.

o Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are
mandatory. For larger quantities or splash potential, a chemical-resistant apron or suit should
be considered.

o Respiratory Protection: All handling of Azoethane must be conducted in a certified chemical
fume hood to prevent inhalation of vapors. If exposure limits are exceeded, a full-face
respirator with appropriate cartridges should be used.

Handling and Storage

e Handling: Use Azoethane in a well-ventilated area, preferably a chemical fume hood. Avoid
contact with skin, eyes, and clothing. Do not breathe vapors. Keep away from heat, sparks,
and open flames. Use non-sparking tools. Prevent the build-up of electrostatic charges.

o Storage: Store in a cool, dry, well-ventilated place away from direct sunlight and sources of
ignition. Keep the container tightly closed. Store separately from incompatible materials such
as strong acids and bases.

Emergency Procedures
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First Aid Measures

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide artificial respiration.
Seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

**3.2. Fire Fighting

 To cite this document: BenchChem. [Protocol for handling and storage of Azoethane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3057528#protocol-for-handling-and-storage-of-
azoethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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